Cas no 433969-95-0 (1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, 2-propen-1-yl ester)

• Product Name: 1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, 2-propen-1-yl ester
• CAS No: 433969-95-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 326986
• Update Time: 2024-01-28

1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, 2-propen-1-yl ester
• 1H-Pyrrole-1-carboxylicacid,2,5-dihydro-,2-propenylester(9CI)

• Inchi： 1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h2-4H,1,5-7H2
• InChI Key： HLNNPLYWHOTZOX-UHFFFAOYSA-N
• SMILES： N1(C(OCC=C)=O)CC=CC1

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2